Cas no 1351813-62-1 (6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine)

• Product Name: 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine
• CAS No: 1351813-62-1
• MF: C₂₆H₁₉BrIN₃O
• MW: 596.257037401199
• CID: 4695959
• Update Time: 2025-06-10

6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-5-methoxy-1-trityl-1H-pyrazolo[4,3-b]pyridine
• 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine

• Inchi： 1S/C26H19BrIN3O/c1-32-25-21(27)17-22-23(29-25)24(28)30-31(22)26(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-17H,1H3
• InChI Key： JYQLTWGUAPCEOD-UHFFFAOYSA-N
• SMILES： IC1C2=C(C=C(C(=N2)OC)Br)N(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 560
• Topological Polar Surface Area: 39.9

Additional information on 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine

Introduction to 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine (CAS No. 1351813-62-1)

6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine, identified by its Chemical Abstracts Service (CAS) number 1351813-62-1, is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[4,3-b]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of multiple substituents, including bromo, iodo, methoxy, and trityl groups, enhances its chemical diversity and reactivity, making it a valuable intermediate in synthetic chemistry.

The pyrazolo[4,3-b]pyridine core is a fused bicyclic system consisting of a pyrazole ring connected to a pyridine ring. This structural configuration imparts unique electronic and steric properties that can be exploited for designing molecules with specific biological targets. In particular, the bromo and iodo substituents at the 3-position of the pyrazole ring are electron-withdrawing groups that can influence the reactivity and binding affinity of the compound. The methoxy group at the 5-position introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, while the trityl group (triphenylmethyl) at the 1-position enhances lipophilicity and stability.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazolo[4,3-b]pyridine derivatives in the development of novel therapeutic agents. These compounds have shown promise in various pharmacological contexts, including anticancer, anti-inflammatory, and antimicrobial applications. The structural features of 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine make it an attractive candidate for further exploration in these areas.

In particular, the bromo and iodo substituents have been widely utilized in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis. These reactions allow for the introduction of diverse functional groups at specific positions of the heterocyclic core, enabling the generation of libraries of structurally diverse derivatives. The trityl group serves as an excellent protecting group for alcohols and amines, facilitating selective modifications during synthetic pathways.

The methoxy group at the 5-position not only influences the electronic properties of the molecule but also serves as a potential site for further functionalization. For instance, it can be oxidized to an ether or reduced to an alcohol under appropriate conditions. This flexibility makes 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine a versatile building block for designing molecules with tailored biological activities.

Recent studies have demonstrated the potential of pyrazolo[4,3-b]pyridine derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The unique scaffold of this compound allows it to interact with biological targets in ways that conventional small molecules may not. For example, modifications at the 3-position (e.g., introduction of nitrogen-containing heterocycles) can enhance binding affinity to protein kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase).

The synthesis of 6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine involves multi-step organic transformations that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a pyrazole precursor followed by functionalization at various positions using halogenation reactions and protective group strategies. The final step often involves tritylation to introduce the bulky protecting group at the 1-position.

The use of computational methods has become increasingly important in optimizing synthetic routes and predicting biological activities. Molecular modeling techniques can help identify optimal substituents and conformations that enhance binding to target proteins. Additionally, virtual screening methods allow researchers to rapidly evaluate large libraries of compounds for their potential therapeutic efficacy before undertaking costly experimental validations.

In conclusion,6-Bromo-3-iodo-5-methoxy-1-tritylpyrazolo[4,3-b]pyridine (CAS No. 1351813-62-1) is a structurally complex and biologically relevant compound with significant potential in drug discovery. Its unique combination of substituents makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve,this compound will likely play an important role in future drug development efforts.